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Introduction
8-Hydroxyoctanoic acid, also known as 8-hydroxycaprylic acid, is an omega-hydroxy fatty

acid that is emerging as a molecule of interest in various scientific fields. Structurally, it is an

eight-carbon straight-chain fatty acid with a hydroxyl group at the terminal (ω) position.[1][2][3]

This bifunctional nature, possessing both a carboxylic acid and a primary alcohol, makes it a

versatile building block in chemical synthesis and a molecule with potential biological

significance. It is a known constituent of royal jelly and certain honeys.[3] This technical guide

provides a comprehensive overview of the chemical properties, structure, and relevant

experimental protocols for 8-hydroxyoctanoic acid.

Chemical Structure and Identifiers
The fundamental structure of 8-hydroxyoctanoic acid consists of an octanoic acid backbone

with a hydroxyl group substituting one of the hydrogens on the terminal methyl group.
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Identifier Value

IUPAC Name 8-hydroxyoctanoic acid

CAS Number 764-89-6

PubChem CID 69820[2]

Molecular Formula C₈H₁₆O₃

SMILES OCCCCCCCC(=O)O

InChIKey KDMSVYIHKLZKET-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physicochemical properties of 8-hydroxyoctanoic acid is presented

below. These properties are crucial for its handling, storage, and application in experimental

settings.

Property Value Source

Molecular Weight 160.21 g/mol [2]

Appearance
White to light yellow crystalline

powder/solid
[3]

Melting Point 59-63 °C

Boiling Point 130 °C at 1 mmHg [3]

pKa (Predicted) 4.77 ± 0.10

Solubility Soluble in ethanol.

Quantitative data in other

organic solvents is not readily

available.

Experimental Protocols
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Synthesis of 8-Hydroxyoctanoic Acid from 6-
Chlorohexan-1-ol
This protocol outlines a common laboratory synthesis of 8-hydroxyoctanoic acid.[4][5]

Materials:

6-chlorohexan-1-ol

Diethyl malonate

Sodium ethoxide solution (21% in ethanol)

Formic acid

p-Toluenesulfonic acid monohydrate

Sodium hydroxide

Hydrochloric acid

Ethyl acetate

Toluene

2-Propanol

Potassium hydroxide

Procedure:

Malonic Ester Synthesis:

In a round-bottomed flask equipped with a reflux condenser and stirrer, heat a 21%

sodium ethoxide solution in ethanol to 70°C.

Add diethyl malonate with stirring.
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To this mixture, add 6-chlorohexan-1-ol and heat the mixture under reflux for

approximately 8 hours.

Distill off the ethanol. Take up the residue in water and neutralize with dilute hydrochloric

acid.

Extract the aqueous phase with ethyl acetate.

Hydrolysis and Decarboxylation:

Distill off the ethyl acetate from the organic phase.

To the residue, add formic acid and a catalytic amount of p-toluenesulfonic acid

monohydrate.

Heat the solution to 100-105°C and distill off the ethyl formate/formic acid azeotrope over

approximately 9 hours.

After removing the excess formic acid by distillation, decarboxylate the remaining residue.

Purification:

Dissolve the crude product in a dilute sodium hydroxide solution.

Wash the aqueous solution with toluene to remove organic impurities.

Acidify the aqueous phase to approximately pH 2 with dilute hydrochloric acid to

precipitate the 8-hydroxyoctanoic acid.

Extract the product with ethyl acetate.

The combined ethyl acetate phases can be treated with activated charcoal, filtered, and

the solvent removed by distillation.

Salt Formation (for stability):

Dissolve the crude 8-hydroxyoctanoic acid in 2-propanol.
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Add a solution of potassium hydroxide in 2-propanol to precipitate the potassium salt of 8-
hydroxyoctanoic acid, which is more stable for storage.

Fischer Esterification of 8-Hydroxyoctanoic Acid
This is a general protocol for the esterification of a carboxylic acid, which can be adapted for 8-
hydroxyoctanoic acid.[6][7][8]

Materials:

8-Hydroxyoctanoic acid

Methanol (or other desired alcohol)

Concentrated sulfuric acid (catalyst)

Dichloromethane

Water

Saturated sodium bicarbonate solution

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

Reaction Setup:

In a round-bottomed flask, dissolve 8-hydroxyoctanoic acid in an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid.

Attach a reflux condenser and heat the mixture to reflux for an appropriate time (monitor

by TLC).

Work-up:
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Cool the reaction mixture and transfer it to a separatory funnel containing water.

Rinse the reaction flask with dichloromethane and add it to the separatory funnel.

Extract the product into the dichloromethane layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution

(caution: effervescence), and saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent and remove the dichloromethane by rotary evaporation.

The crude ester can be further purified by distillation or column chromatography.

Signaling Pathways and Logical Relationships
Biosynthesis of 8-Hydroxyoctanoic Acid in
Saccharomyces cerevisiae
A metabolic engineering approach has been demonstrated for the de novo biosynthesis of 8-
hydroxyoctanoic acid in yeast. This pathway involves the production of octanoic acid by a

mutated fatty acid synthase, followed by ω-hydroxylation catalyzed by a cytochrome P450

enzyme.
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Caption: Biosynthetic pathway of 8-hydroxyoctanoic acid in engineered S. cerevisiae.

General Synthetic Workflow
The synthesis of 8-hydroxyoctanoic acid and its derivatives often follows a logical workflow

starting from readily available precursors.
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Caption: A generalized workflow for the chemical synthesis of 8-hydroxyoctanoic acid.

Baeyer-Villiger Oxidation for Lactone Formation
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8-Hydroxyoctanoic acid can undergo intramolecular esterification to form a lactone. A related

and important reaction is the Baeyer-Villiger oxidation, which can produce the corresponding

lactone from a cyclic ketone precursor.[9][10][11][12][13]
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Oxidation
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Oxacyclononan-2-one
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Caption: Baeyer-Villiger oxidation of cyclooctanone to form the lactone of 8-hydroxyoctanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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